![molecular formula C13H17N3O2S B6522944 N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide CAS No. 1006144-31-5](/img/structure/B6522944.png)
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide, also known as NEDP, is a small organic molecule that has been studied and used in various scientific research applications. NEDP has been found to be useful in a variety of biochemical and physiological processes, and has been studied for its potential use in laboratory experiments.
Scientific Research Applications
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has been studied for its potential use in scientific research applications. It has been found to be useful in the study of enzyme inhibition and enzyme kinetics, as well as the study of protein-protein interactions. Additionally, N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has been studied for its potential use in the development of new drugs and for the study of drug-receptor interactions.
Mechanism of Action
Target of Action
A similar compound, n-[[4-[[[(2-ethylphenyl)amino]carbonyl]amino]phenyl]acetyl]-ne-6-[(2e)-1-oxo-3-(3-pyridinyl-2-propenyl)]-l-lysyl-l-2-aminohexanedioyl-(1-amino-1-cyclohexane)carboxamide (llp2a), has been reported to bind the activated α4β1 integrin found on a variety of malignant lymphoid cell lines .
Biochemical Pathways
When dealkylation occurs in the benzene ring of a similar compound, butachlor, it can generate n-(butoxymethyl)-2-chloro-n-(2-ethylphenyl)acetamide, followed by n-(butoxymethyl)-2-ethylaniline .
Pharmacokinetics
For 111In-LLP2A-DOTA (1 nM) at 4 and 24 h after injection, ratios of tumor to blood and tumor to nontumor (normal) organ (T/NT) were 8 to 35:1 for all organs or tissue except the spleen, marrow, and kidney, which were between 2:1 and 1:1 .
Advantages and Limitations for Lab Experiments
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has several advantages for use in laboratory experiments. It is easily synthesized and purified, and is relatively inexpensive. Additionally, it is non-toxic and has a low molecular weight, making it ideal for use in experiments. However, there are some limitations to using N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide in laboratory experiments. It has a low solubility in water, making it difficult to use in aqueous solutions. Additionally, it is not very stable in certain environments, and can degrade over time.
Future Directions
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide has potential for use in a variety of future research applications. It could be used to develop new drugs and to study drug-receptor interactions. Additionally, it could be used to study enzyme inhibition and enzyme kinetics, as well as protein-protein interactions. Furthermore, it could be used to study its anti-inflammatory and anti-oxidant properties, as well as its potential to reduce the risk of certain diseases. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.
Synthesis Methods
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide is synthesized via a three-step process. The first step is the condensation of 2-ethylphenylhydrazine with 1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride to form N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide hydrochloride. The second step is the conversion of the hydrochloride to the free base form via a methanol-based extraction. The third step is the purification of the free base form via column chromatography.
properties
IUPAC Name |
N-(2-ethylphenyl)-1,3-dimethylpyrazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O2S/c1-4-11-7-5-6-8-12(11)15-19(17,18)13-9-16(3)14-10(13)2/h5-9,15H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUHBEVLZBYHYJA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NS(=O)(=O)C2=CN(N=C2C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-ethylphenyl)-1,3-dimethyl-1H-pyrazole-4-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.